Cas no 1042576-51-1 ((1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine)

• Product Name: (1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine
• CAS No: 1042576-51-1
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5097288
• PubChem ID: 43204974
• Update Time: 2026-03-02

(1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanamine, N-(1-cyclopropylethyl)-
• n-(1-Cyclopropylethyl)-3-morpholinopropan-1-amine
• (1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine

• Inchi： 1S/C12H24N2O/c1-11(12-3-4-12)13-5-2-6-14-7-9-15-10-8-14/h11-13H,2-10H2,1H3
• InChI Key： XYNFKGZVICZYJY-UHFFFAOYSA-N
• SMILES： N1(CCCNC(C2CC2)C)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine

Comprehensive Analysis of (1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine (CAS No. 1042576-51-1): Properties and Applications

The compound (1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine (CAS No. 1042576-51-1) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a cyclopropyl moiety with a morpholine ring, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its balanced lipophilicity and hydrogen-bonding capabilities.

In recent years, the demand for heterocyclic amines like (1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine has surged, driven by their utility in designing kinase inhibitors and GPCR-targeting compounds. This aligns with trending searches on platforms like PubMed and Reaxys, where queries such as "morpholine derivatives in drug design" or "cyclopropylamine applications" reflect growing academic and industrial interest. The compound's CAS No. 1042576-51-1 serves as a critical identifier for procurement and regulatory compliance.

Synthetic routes to (1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine often involve reductive amination or nucleophilic substitution strategies, topics frequently discussed in organic chemistry forums. Its physicochemical properties—including a molecular weight of 212.33 g/mol and moderate polarity—make it suitable for structure-activity relationship (SAR) studies. These characteristics are often highlighted in search queries like "amine solubility in drug formulation" or "morpholine-based building blocks," underscoring its relevance in modern medicinal chemistry.

From an SEO perspective, this compound bridges niche keywords such as "specialty amines for pharmaceuticals" and broader terms like "high-value chemical intermediates." Analytical techniques for characterizing CAS No. 1042576-51-1, including HPLC purity analysis and NMR spectroscopy, are also common search topics among quality control professionals. The compound's stability under physiological conditions further positions it as a candidate for prodrug development, a hot topic in preclinical research circles.

Emerging applications of (1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine extend to agrochemicals and functional materials, areas where its structural modularity allows for tailored modifications. Patent databases reveal increasing filings involving this scaffold, particularly in catalysis and polymer chemistry. This trend mirrors search engine data showing rising interest in "sustainable amine synthesis" and "green chemistry approaches," reflecting the compound's alignment with environmentally conscious research priorities.

In conclusion, (1-cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine (CAS No. 1042576-51-1) represents a compelling case study in multidisciplinary chemical innovation. Its dual functionality—combining aliphatic and heterocyclic features—makes it a valuable asset for researchers addressing challenges in drug delivery, material durability, and process optimization. As synthetic methodologies advance, this compound is poised to play an even greater role in cutting-edge scientific developments.